Cas no 446254-37-1 (1,2,4-Tribromo-5-(3-bromophenoxy)benzene)

• Product Name: 1,2,4-Tribromo-5-(3-bromophenoxy)benzene
• CAS No: 446254-37-1
• Molecular Formula: C₁₂H₆OBr₄
• Molecular Weight: 485.791
• CID: 3166404
• PubChem ID: 86208509

1,2,4-Tribromo-5-(3-bromophenoxy)benzene Properties

Names and Identifiers

• 2,3',4,5-Tetrabromodiphenyl Ether in Isooctane
• SCHEMBL23658170
• DTXSID90879888
• Q27252476
• 1,2,4-tribromo-5-(3-bromophenoxy)benzene
• 2,3',4,5-Tetrabromodiphenyl ether
• 446254-37-1
• PBDE 67
• 1J226H441K
• UNII-1J226H441K
• Benzene, 1,2,4-tribromo-5-(3-bromophenoxy)-
• BDE-67

• InChIKey： OARGWSONVLGXQA-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H6Br4O/c13-7-2-1-3-8(4-7)17-12-6-10(15)9(14)5-11(12)16/h1-6H

Computed Properties

• Exact Mass: 485.71112Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 481.71522Da
• Heavy Atom Count: 17
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers